Cas no 646450-74-0 (7-Quinazolinol, 4-[(3S)-3-ethoxy-1-pyrrolidinyl]-2-methyl-)

7-Quinazolinol, 4-[(3S)-3-ethoxy-1-pyrrolidinyl]-2-methyl- Properties

Names and Identifiers

• 7-Quinazolinol, 4-[(3S)-3-ethoxy-1-pyrrolidinyl]-2-methyl-
• 4-[(3S)-3-ethoxypyrrolidin-1-yl]-2-methyl-1H-quinazolin-7-one
• 4-[(3S)-3-Ethoxypyrrolidin-1-yl]-2-methylquinazolin-7(1H)-one
• SCHEMBL5484986
• (S)-4-(3-Ethoxypyrrolidin-1-yl)-2-methylquinazolin-7-ol
• DTXSID90740600
• 646450-74-0
• 4-[(3S)-3-ethoxypyrrolidin-1-yl]-2-methylquinazolin-7-ol
• +Expand

• InChIKey： KVTYQRCORGXOGN-LBPRGKRZSA-N
• Inchi： InChI=1S/C15H19N3O2/c1-3-20-12-6-7-18(9-12)15-13-5-4-11(19)8-14(13)16-10(2)17-15/h4-5,8,12,19H,3,6-7,9H2,1-2H3/t12-/m0/s1
• SMILES： CCOC1CCN(C1)C2=NC(=NC3=C2C=CC(=C3)O)C

Computed Properties

• Exact Mass: 273.14787
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 3
• Monoisotopic Mass: 273.147726857g/mol
• Heavy Atom Count: 20
• Complexity: 328
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.5
• Topological Polar Surface Area: 58.5Ų

Experimental Properties

• PSA: 58.48